Cas no 1597293-70-3 (Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)-)

• Product Name: Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)-
• CAS No: 1597293-70-3
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 5262749
• Update Time: 2025-05-21

Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)-

• Inchi： 1S/C8H5ClF4O/c9-4-14-5-1-2-7(10)6(3-5)8(11,12)13/h1-3H,4H2
• InChI Key： FWQZALRVWNJAFE-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(OCCl)C=C1C(F)(F)F

Additional information on Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)-

Comprehensive Analysis of Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)- (CAS No. 1597293-70-3)

Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)- (CAS No. 1597293-70-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a benzene ring substituted with a chloromethoxy group at the 4-position, a fluoro substituent at the 1-position, and a trifluoromethyl group at the 2-position. Such substitutions make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The growing interest in fluorinated compounds like Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)- stems from their enhanced stability, lipophilicity, and bioavailability. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Its trifluoromethyl group is known to improve metabolic stability, making it a hotspot in medicinal chemistry.

In the context of environmental sustainability, the demand for eco-friendly fluorination methods has risen. Scientists are investigating greener synthetic routes for compounds like CAS No. 1597293-70-3 to minimize hazardous byproducts. This aligns with the global push toward green chemistry and sustainable industrial practices, a topic frequently searched in academic and industrial forums.

Another trending application of Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)- lies in material science. Its aromatic core and electron-withdrawing groups make it a candidate for designing organic semiconductors and liquid crystals. These materials are critical for next-generation electronics, such as flexible displays and OLED technologies, which dominate current tech discussions.

From a regulatory perspective, the compound's safety profile and handling protocols are frequently queried in scientific databases. While it is not classified as a hazardous material, proper storage conditions (e.g., inert atmospheres) are recommended to maintain its stability. This underscores the importance of chemical safety data sheets (SDS) in laboratory settings.

The synthesis of CAS No. 1597293-70-3 often involves multi-step reactions, including electrophilic aromatic substitution and nucleophilic fluorination. Recent publications highlight the use of catalytic fluorination techniques to improve yield and selectivity, addressing common challenges in organofluorine chemistry. These advancements are pivotal for scaling up production while reducing costs.

In summary, Benzene, 4-(chloromethoxy)-1-fluoro-2-(trifluoromethyl)- (CAS No. 1597293-70-3) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its relevance to cutting-edge research and industry trends ensures continued interest among chemists and engineers worldwide.